5-Chloro-7-nitro-1H-indazole

• IUPAC Name: 5-chloro-7-nitro-1H-indazole
• InChI: InChI=1S/C7H4ClN3O2/c8-5-1-4-3-9-10-7(4)6(2-5)11(12)13/h1-3H,(H,9,10)
• InChI Key: KQHCCQUSXVZFIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1C=NN2)[N+](=O)[O-])Cl
• Molecular Formula: C7H4ClN3O2
• DSSTOX Substance ID: DTXSID10646675
• Molecular Weight: 197.58 g/mol
• CAS RN: 41926-18-5

Description

5-Chloro-7-nitro-1H-indazole is a chemical compound with the molecular formula C7H4ClN3O2. It is a brown solid and is used in laboratory chemicals.

Synthesis Analysis

The synthesis of indazoles, including 5-Chloro-7-nitro-1H-indazole, has been a topic of interest in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of 5-Chloro-7-nitro-1H-indazole consists of a heterocyclic aromatic organic compound with a rare occurrence in nature. The family of nitrogen-containing heterocycles, especially the structurally diverse indazole nuclei, has aroused great interest in the past as well as in recent years because of its wide variety of biological properties.

Chemical Reactions Analysis

Indazole, the core structure of 5-Chloro-7-nitro-1H-indazole, has various biological activities including anti-inflammatory, antimicrobial, antiHIV, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities. The chemical reactions of indazoles have been studied extensively, with a focus on their anti-inflammatory properties.

Physical And Chemical Properties Analysis

5-Chloro-7-nitro-1H-indazole has a molecular weight of 197.58. It is a brown solid and is stored at temperatures between 0-5°C.

Scientific Research Applications

Molecular Dynamics Simulation Visualization

“5-Chloro-7-nitro-1H-indazole” can be used in molecular dynamics simulations to understand stereochemistry, isomerism, hybridization, and orbitals. .

Chemotherapeutic Research

This compound has potential applications in chemotherapeutic research due to its ability to inhibit cell growth. .

Synthetic Chemistry

“5-Chloro-7-nitro-1H-indazole” is part of the indazole class of compounds, which are of interest in synthetic chemistry for creating new molecules with potential therapeutic effects. .

Drug Design and Optimization

Indazole derivatives have been used in the design and optimization of drugs targeting specific enzymes or receptors. .

Mechanism of Action

Target of Action

5-Chloro-7-nitro-1H-indazole, like other indazole derivatives, primarily targets Nitric Oxide Synthase (NOS) . NOS is an enzyme that catalyzes the production of nitric oxide (NO), a critical cellular signaling molecule involved in many physiological and pathological processes .

Mode of Action

The compound interacts with its targets, the NOS enzymes, by inhibiting their activity . This inhibition can lead to a decrease in the production of nitric oxide, which can result in changes in cellular signaling and function .

Biochemical Pathways

The primary biochemical pathway affected by 5-Chloro-7-nitro-1H-indazole is the nitric oxide synthesis pathway . By inhibiting NOS, the compound can disrupt the production of nitric oxide, affecting downstream signaling pathways that rely on nitric oxide as a signaling molecule .

Pharmacokinetics

Like other small molecule drugs, its adme (absorption, distribution, metabolism, and excretion) properties would likely impact its bioavailability and efficacy .

Result of Action

The inhibition of NOS and the subsequent decrease in nitric oxide production can have various molecular and cellular effects. For example, nitric oxide plays a role in inflammation, so reducing its production could potentially have anti-inflammatory effects .

Action Environment

The action, efficacy, and stability of 5-Chloro-7-nitro-1H-indazole can be influenced by various environmental factors. These could include the pH and temperature of the environment, the presence of other molecules or drugs, and the specific cellular environment in which the compound is acting .

Safety and Hazards

When handling 5-Chloro-7-nitro-1H-indazole, it’s important to wear personal protective equipment/face protection. Ensure adequate ventilation. Avoid contact with skin, eyes, or clothing. Avoid ingestion and inhalation. Avoid dust formation.

Future Directions

The synthesis of indazoles, including 5-Chloro-7-nitro-1H-indazole, has been a topic of interest in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines. These methods have been successfully utilized to selectively afford 1H- or 2H-indazoles. The future of 5-Chloro-7-nitro-1H-indazole lies in further exploring these synthesis methods and expanding its applications in various fields.